Cas no 3357-01-5 (5-Chloro-4-methylisoxazole-3-carboxylic acid)

• Product Name: 5-Chloro-4-methylisoxazole-3-carboxylic acid
• CAS No: 3357-01-5
• MF: C₅H₄ClNO₃
• MW: 161.543160438538
• MDL: MFCD09864811
• CID: 295436
• PubChem ID: 26369893
• Update Time: 2025-04-19

5-Chloro-4-methylisoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-methylisoxazole-3-carboxylic acid
• 3-Carboxy-4-methyl-5-chlor-isoxazol
• 3-Carboxy-5-chloro-4-methylisoxazole
• 3-Isoxazolecarboxylicacid, 5-chloro-4-methyl-
• 5-chloro-4-methyl-isoxazole-3-carboxylic acid
• AG-A-85016
• AK-76106
• CTK1C1046
• KB-245692
• OR13674
• SureCN1977853
• 5-Chloro-4-methyl-1,2-oxazole-3-carboxylic acid
• 3-Isoxazolecarboxylicacid,5-chloro-4-methyl-(7CI,9CI)
• 3357-01-5
• SCHEMBL1977853
• 5-Chloro-4-methyl-isoxazole-3-carboxylicacid
• CS-0451215
• 5-Chloro-4-methylisoxazole-3-carboxylicacid
• DTXSID40650008

• MDL： MFCD09864811
• Inchi： 1S/C5H4ClNO3/c1-2-3(5(8)9)7-10-4(2)6/h1H3,(H,8,9)
• InChI Key： UTIIHJGDHSSJQC-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(C(=O)O)=NO1

Computed Properties

• Exact Mass: 160.98802
• Monoisotopic Mass: 160.9879707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Boiling Point: 335.0±37.0 °C at 760 mmHg
• Flash Point: 156.4±26.5 °C
• PSA: 63.33
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Chloro-4-methylisoxazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides